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molecular formula C12H15ClN2O4 B2840597 2-Amino-3-(2-quinolon-4-yl)propionic acid hydrochloride hydrate CAS No. 1356182-56-3

2-Amino-3-(2-quinolon-4-yl)propionic acid hydrochloride hydrate

Cat. No. B2840597
CAS RN: 1356182-56-3
M. Wt: 286.71
InChI Key: ZSQZQONBUIXIAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04578381

Procedure details

To 2.7 g of 2-acetylamino-3-(2-quinolon-4-yl)propionic acid was added 30 ml of 20%-hydrochloric acid and the mixture was refluxed for 3 hours. The reaction mixture was concentrated under a reduced pressure to dryness, the residue obtained was recrystallized from ethanol-water to obtain 1.9 g of 2-amino-3-(2-quinolon-4-yl)propionic acid hydrochloride hydrate in the form of colorless prism-like crystals.
Name
2-acetylamino-3-(2-quinolon-4-yl)propionic acid
Quantity
2.7 g
Type
reactant
Reaction Step One
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-amino-3-(2-quinolon-4-yl)propionic acid hydrochloride hydrate

Identifiers

REACTION_CXSMILES
C([NH:4][CH:5]([CH2:9][C:10]1[C:19]2[C:14](=[CH:15][CH:16]=[CH:17][CH:18]=2)[NH:13][C:12](=[O:20])[CH:11]=1)[C:6]([OH:8])=[O:7])(=[O:3])C.[ClH:21]>>[OH2:3].[ClH:21].[NH2:4][CH:5]([CH2:9][C:10]1[C:19]2[C:14](=[CH:15][CH:16]=[CH:17][CH:18]=2)[NH:13][C:12](=[O:20])[CH:11]=1)[C:6]([OH:8])=[O:7] |f:2.3.4|

Inputs

Step One
Name
2-acetylamino-3-(2-quinolon-4-yl)propionic acid
Quantity
2.7 g
Type
reactant
Smiles
C(C)(=O)NC(C(=O)O)CC1=CC(NC2=CC=CC=C12)=O
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the mixture was refluxed for 3 hours
Duration
3 h
CONCENTRATION
Type
CONCENTRATION
Details
The reaction mixture was concentrated under a reduced pressure to dryness
CUSTOM
Type
CUSTOM
Details
the residue obtained
CUSTOM
Type
CUSTOM
Details
was recrystallized from ethanol-water

Outcomes

Product
Name
2-amino-3-(2-quinolon-4-yl)propionic acid hydrochloride hydrate
Type
product
Smiles
O.Cl.NC(C(=O)O)CC1=CC(NC2=CC=CC=C12)=O
Measurements
Type Value Analysis
AMOUNT: MASS 1.9 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.